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Compound of Interest

Compound Name: 6-Hydroxyisonicotinic acid N-oxide

CAS No.: 90037-89-1

Cat. No.: B1215616

Get Quote

This document provides a comprehensive overview of the potential applications of 6-
Hydroxyisonicotinic acid N-oxide in the field of drug discovery. While direct and extensive

research on this specific molecule is emerging, this guide extrapolates from the well-

established biological activities of its parent scaffolds—isonicotinic acid, 6-hydroxypyridines,

and the broader class of heterocyclic N-oxides—to propose promising avenues for

investigation. This guide is intended for researchers, medicinal chemists, and drug

development professionals interested in exploring the therapeutic potential of this compound.

Introduction: The Promise of a Privileged Scaffold
6-Hydroxyisonicotinic acid N-oxide is a derivative of isonicotinic acid, featuring both a

hydroxyl group and an N-oxide moiety on the pyridine ring. The pyridine ring is a well-

established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved

drugs.[1] The introduction of an N-oxide group can significantly alter the physicochemical and

pharmacological properties of a molecule, often leading to improved solubility, altered

membrane permeability, and unique biological activities.[2] Heterocyclic N-oxides have

demonstrated a wide spectrum of therapeutic potential, including anticancer, antibacterial, anti-
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inflammatory, and neuroprotective effects.[3][4] This positions 6-Hydroxyisonicotinic acid N-
oxide as a compound of significant interest for novel drug development.

Physicochemical Properties
A foundational understanding of a compound's physical and chemical characteristics is

paramount for its application in drug discovery.

Property Value Source

IUPAC Name
1-hydroxy-6-oxopyridine-3-

carboxylic acid
Smolecule

CAS Number 677763-18-7 Smolecule, Biosynth

Molecular Formula C₆H₅NO₄ Smolecule

Molecular Weight 155.11 g/mol Smolecule

Appearance White to off-white solid Pipzine Chemicals

Solubility

Limited solubility in water;

soluble in some polar organic

solvents

Pipzine Chemicals

Potential Therapeutic Applications and Mechanistic
Insights
Based on the known activities of related compounds, several promising therapeutic

applications for 6-Hydroxyisonicotinic acid N-oxide can be hypothesized.

Enzyme Inhibition: A Focus on Metalloenzymes and
Hypoxia-Inducible Factor (HIF) Pathway
The N-hydroxypyridinone scaffold, a tautomer of 6-Hydroxyisonicotinic acid N-oxide, is a

known chelator of metal ions. This property is crucial for the inhibition of metalloenzymes.

Metallo-β-lactamase (MBL) Inhibition: The emergence of antibiotic resistance is a critical

global health threat. MBLs are a class of bacterial enzymes that inactivate β-lactam
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antibiotics. The discovery of 1-hydroxypyridine-2(1H)-thiones-6-carboxylic acid as a potent

VIM-2 MBL inhibitor highlights the potential of this scaffold in developing agents to combat

antibiotic resistance.[5] 6-Hydroxyisonicotinic acid N-oxide could be a valuable starting

point for the design of novel MBL inhibitors.

Hypoxia-Inducible Factor (HIF)-1α Stabilization: A patent for treating hair disorders suggests

that N-hydroxypyridinones can inhibit prolyl hydroxylase domain (PHD) enzymes.[6] PHDs

are iron-dependent enzymes that regulate the stability of HIF-1α, a key transcription factor in

the cellular response to hypoxia. By inhibiting PHDs, N-hydroxypyridinones can stabilize

HIF-1α, leading to the expression of genes involved in angiogenesis, erythropoiesis, and cell

survival. This mechanism suggests potential applications in treating conditions such as

ischemia, anemia, and inflammatory diseases.

Hypothetical Signaling Pathway: HIF-1α Regulation
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Caption: Regulation of HIF-1α under normal and hypoxic conditions, with potential inhibition by

6-Hydroxyisonicotinic acid N-oxide.
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Antimicrobial Activity
Pyridine N-oxides are a well-documented class of compounds with broad-spectrum

antimicrobial properties.[7] The N-oxide moiety can enhance the compound's ability to

penetrate microbial cell walls and interfere with essential cellular processes. Given that

derivatives of 1-(2-Hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid have shown activity

against Gram-positive bacteria, exploring the antimicrobial potential of 6-Hydroxyisonicotinic
acid N-oxide is a logical and promising research direction.[7]

Neuroprotective Potential
A patent application has described derivatives of nicotinic acid N-oxide as inhibitors of 3-

hydroxyanthranilate-3,4-dioxygenase (3HAO).[2] 3HAO is an enzyme in the kynurenine

pathway of tryptophan metabolism, and its inhibition can reduce the production of the

neurotoxin quinolinic acid. This suggests that nicotinic acid N-oxide derivatives could be

developed as therapeutic agents for neurodegenerative disorders. Investigating whether 6-
Hydroxyisonicotinic acid N-oxide shares this 3HAO inhibitory activity could open up new

avenues for the treatment of diseases like Alzheimer's and Huntington's disease.

Synthetic Protocols
The synthesis of 6-Hydroxyisonicotinic acid N-oxide is not widely reported in the literature.

However, a plausible two-step synthetic route can be proposed based on established methods

for the synthesis of 6-hydroxynicotinic acid and the N-oxidation of pyridines.

Synthetic Workflow

Isonicotinic Acid Step 1:
Hydroxylation 6-Hydroxyisonicotinic Acid Step 2:

N-Oxidation
6-Hydroxyisonicotinic

Acid N-oxide

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 6-Hydroxyisonicotinic acid N-oxide.

Protocol 1: Synthesis of 6-Hydroxyisonicotinic Acid
This protocol is adapted from established enzymatic hydroxylation methods.[8]
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Microorganism Cultivation: Cultivate a suitable microorganism known for nicotinic acid

hydroxylation (e.g., Pseudomonas, Bacillus, or Achromobacter species) in an appropriate

growth medium.

Biomass Harvesting: Harvest the microbial cells by centrifugation and wash with a suitable

buffer (e.g., phosphate buffer, pH 7.0).

Enzymatic Hydroxylation:

Prepare a solution of isonicotinic acid (e.g., 1-5% w/v) in a buffered aqueous solution.

Add the harvested biomass to the isonicotinic acid solution.

Incubate the reaction mixture at an optimal temperature (e.g., 30-37°C) with aeration and

agitation.

Monitor the progress of the reaction by HPLC until the consumption of the starting material

is complete.

Product Isolation:

Remove the microbial cells by centrifugation or filtration.

Acidify the supernatant to precipitate the 6-hydroxyisonicotinic acid.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Protocol 2: N-Oxidation of 6-Hydroxyisonicotinic Acid
This protocol is a general method for the N-oxidation of pyridines.

Dissolution: Dissolve the synthesized 6-hydroxyisonicotinic acid in a suitable solvent, such

as glacial acetic acid or a mixture of acetic acid and water.

Oxidation:

To the stirred solution, add an oxidizing agent, such as 30% hydrogen peroxide, dropwise

at room temperature.
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After the addition is complete, heat the reaction mixture (e.g., 60-80°C) and monitor the

reaction progress by TLC or LC-MS.

Workup and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Carefully decompose any excess hydrogen peroxide.

Remove the solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield 6-Hydroxyisonicotinic acid N-oxide.

Experimental Protocols for Biological Evaluation
The following are general protocols that can be adapted to investigate the hypothesized

biological activities of 6-Hydroxyisonicotinic acid N-oxide.

Protocol 3: Antimicrobial Susceptibility Testing
(Minimum Inhibitory Concentration - MIC)

Preparation of Stock Solution: Prepare a stock solution of 6-Hydroxyisonicotinic acid N-
oxide in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

Microorganism Preparation: Prepare standardized inoculums of the test bacteria and fungi in

their respective growth media.

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the

compound stock solution in the appropriate growth medium.

Inoculation: Add the standardized microbial inoculum to each well. Include positive

(microorganism with no compound) and negative (medium only) controls.

Incubation: Incubate the plates at the optimal growth temperature for the microorganisms

(e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.
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MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits the visible growth of the microorganism.

Protocol 4: In Vitro Enzyme Inhibition Assay (General
Protocol)
This protocol can be adapted for various enzymes, such as metallo-β-lactamases or PHDs.

Reagent Preparation:

Prepare a stock solution of 6-Hydroxyisonicotinic acid N-oxide in a suitable buffer or

DMSO.

Prepare solutions of the target enzyme, its substrate, and any necessary cofactors in the

appropriate assay buffer.

Assay Procedure:

In a 96-well plate, add the assay buffer, the enzyme solution, and varying concentrations

of the test compound.

Pre-incubate the enzyme with the inhibitor for a defined period.

Initiate the enzymatic reaction by adding the substrate.

Monitor the reaction progress by measuring the change in absorbance or fluorescence

over time using a plate reader.

Data Analysis:

Calculate the initial reaction rates for each inhibitor concentration.

Plot the percentage of enzyme inhibition against the logarithm of the inhibitor

concentration.

Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the

enzyme activity) by fitting the data to a suitable dose-response curve.
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Example Data Presentation for Enzyme Inhibition

Compound Concentration (µM) % Inhibition

0.1 5.2

1 25.8

10 48.9

50 75.3

100 92.1

Protocol 5: Cell-Based HIF-1α Stabilization Assay
Cell Culture: Culture a suitable cell line (e.g., HEK293T or a relevant cancer cell line) in the

appropriate growth medium.

Compound Treatment: Seed the cells in multi-well plates and allow them to adhere. Treat the

cells with varying concentrations of 6-Hydroxyisonicotinic acid N-oxide for a specified

duration (e.g., 4-24 hours). Include a positive control (e.g., a known PHD inhibitor like

dimethyloxalylglycine, DMOG).

Cell Lysis: After treatment, wash the cells with PBS and lyse them to extract total protein.

Western Blotting:

Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

Probe the membrane with a primary antibody specific for HIF-1α. Use an antibody against

a housekeeping protein (e.g., β-actin) as a loading control.

Incubate with a suitable secondary antibody and detect the protein bands using a

chemiluminescence imaging system.

Analysis: Quantify the band intensities to determine the relative levels of HIF-1α protein

stabilization in response to the compound treatment.
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Conclusion
6-Hydroxyisonicotinic acid N-oxide represents a promising, yet underexplored, molecule for

drug discovery. Its structural features suggest a high potential for a range of therapeutic

applications, from combating antimicrobial resistance to modulating the cellular response to

hypoxia. The protocols and insights provided in this guide are intended to serve as a foundation

for researchers to unlock the full therapeutic potential of this intriguing compound. Further

investigation into its synthesis, biological activity, and mechanism of action is highly

encouraged.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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